Cas no 112339-46-5 (D-ribo-Hexose,3-deoxy-2-O-methyl-4-O-(phenylmethyl)-)

• Product Name: D-ribo-Hexose,3-deoxy-2-O-methyl-4-O-(phenylmethyl)-
• CAS No: 112339-46-5
• MF: C₁₄H₂₀O₅
• MW: 268.305604934692
• CID: 129719
• PubChem ID: 57346768
• Update Time: 2025-04-19

D-ribo-Hexose,3-deoxy-2-O-methyl-4-O-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• D-ribo-Hexose,3-deoxy-2-O-methyl-4-O-(phenylmethyl)-
• D-ribo-Hexose, 3-deoxy-2-O-methyl-4-O-(phenylmethyl)-
• DTXSID80920737
• 112339-46-5
• 4-O-Benzyl-3-deoxy-2-O-methylhexose

• Inchi： 1S/C14H20O5/c1-18-12(8-15)7-14(13(17)9-16)19-10-11-5-3-2-4-6-11/h2-6,8,12-14,16-17H,7,9-10H2,1H3/t12-,13-,14+/m1/s1
• InChI Key： WXQQZMRMLQLPTQ-MCIONIFRSA-N
• SMILES： O(CC1C=CC=CC=1)[C@H]([C@@H](CO)O)C[C@H](C=O)OC

Computed Properties

• Exact Mass: 268.1311
• Monoisotopic Mass: 268.13107373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 76Ų

Experimental Properties

• PSA: 75.99